molecular formula C10H11NO2 B8442911 3-Hydroxymethyl-5-methoxymethyl-benzonitrile

3-Hydroxymethyl-5-methoxymethyl-benzonitrile

Cat. No.: B8442911
M. Wt: 177.20 g/mol
InChI Key: BSPBRLGPJLBMPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxymethyl-5-methoxymethyl-benzonitrile is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

3-(hydroxymethyl)-5-(methoxymethyl)benzonitrile

InChI

InChI=1S/C10H11NO2/c1-13-7-10-3-8(5-11)2-9(4-10)6-12/h2-4,12H,6-7H2,1H3

InChI Key

BSPBRLGPJLBMPM-UHFFFAOYSA-N

Canonical SMILES

COCC1=CC(=CC(=C1)CO)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(tert-butyl-dimethyl-silanyloxymethyl)-5-methoxymethyl-benzonitrile (1.402 g, 4.810 mmol) in tetrahydrofuran (10 mL) at room temperature was added tetrabutylammonium fluoride (5.051 mL, 5.051 mmol, 1 M in tetrahydrofuran). The reaction mixture was stirred at room temperature for 2 h then concentrated in vacuo. Purification of the residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 40% ethyl acetate in hexanes yielded 3-hydroxymethyl-5-methoxymethyl-benzonitrile (713 mg, 84%).
Name
3-(tert-butyl-dimethyl-silanyloxymethyl)-5-methoxymethyl-benzonitrile
Quantity
1.402 g
Type
reactant
Reaction Step One
Quantity
5.051 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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